Cas no 339016-09-0 (N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide)

• Product Name: N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide
• CAS No: 339016-09-0
• CID: 4648453
• Update Time: 2025-06-15

N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide

Recent Advances in the Study of N'-[(1Z)-[4-(Dimethylamino)phenyl]methylidene]methoxycarbohydrazide (CAS: 339016-09-0)

The compound N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide (CAS: 339016-09-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities, mechanism of action, and potential as a lead compound for drug development. This research briefing synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and characterization of N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide, with particular emphasis on its chemical stability and reactivity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its molecular structure and purity. These studies have laid the groundwork for further investigations into its biological properties, ensuring that the compound meets the stringent quality standards required for pharmaceutical research.

In vitro and in vivo studies have revealed promising biological activities associated with this compound. Notably, it has demonstrated significant inhibitory effects on specific enzymatic targets implicated in inflammatory and neoplastic diseases. For instance, recent research has shown that N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide exhibits potent activity against cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain pathways. These findings suggest its potential as a novel anti-inflammatory agent, warranting further preclinical evaluation.

Mechanistic studies have further elucidated the compound's mode of action at the molecular level. Computational modeling and molecular docking simulations have identified key interactions between N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide and its target proteins, providing insights into its binding affinity and selectivity. These studies have highlighted the compound's ability to modulate specific signaling pathways, offering a rational basis for its therapeutic effects. Such mechanistic understanding is critical for optimizing its pharmacological profile and minimizing off-target effects.

Despite these promising findings, challenges remain in the development of N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance its drug-like properties, with some derivatives showing improved efficacy and safety profiles in preliminary assays. These advancements underscore the compound's potential as a scaffold for further medicinal chemistry optimization.

In conclusion, N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide (CAS: 339016-09-0) represents a promising candidate for drug development, with demonstrated biological activities and a well-characterized mechanism of action. Ongoing research aims to overcome existing challenges and translate these findings into clinically relevant therapeutics. The compound's unique chemical and pharmacological properties position it as a valuable subject for future studies in the chemical biology and medicinal chemistry fields.